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Compound of Interest

Compound Name: Ido-IN-12

Cat. No.: B2975924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ido-IN-12 is a potent inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1), a key enzyme in the

kynurenine pathway of tryptophan metabolism. IDO1 is a critical regulator of immune

responses and is implicated in the pathology of various diseases, including cancer, by

promoting immune tolerance that allows tumors to evade the host's immune system. The

enzyme catalyzes the degradation of the essential amino acid L-tryptophan into N-

formylkynurenine, leading to tryptophan depletion and the accumulation of immunosuppressive

metabolites. Ido-IN-12 blocks this activity, making it a valuable tool for research in immuno-

oncology and other fields where IDO1-mediated immunosuppression is a factor. This document

provides detailed protocols for the preparation, storage, and handling of Ido-IN-12 stock

solutions to ensure consistent and reliable experimental outcomes.

Data Presentation
Quantitative data for Ido-IN-12 is summarized in the tables below for easy reference.

Table 1: Properties of Ido-IN-12
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Property Value Reference

Molecular Weight 416.23 g/mol

CAS Number 1888341-29-4

Formula C₁₃H₁₁BrFN₅O₃S

Table 2: Solubility of Ido-IN-12

Solvent Solubility Notes Reference

DMSO

≥ 50 mg/mL

(approximately 120.13

mM)

To enhance solubility,

warming the solution

to 37°C and using an

ultrasonic bath can be

beneficial.

Table 3: Example Preparation of Ido-IN-12 Stock Solutions in DMSO

Desired Concentration
Mass of Ido-IN-12 (for 1 mL
final volume)

Volume of DMSO

1 mM 0.416 mg 1 mL

5 mM 2.081 mg 1 mL

10 mM 4.162 mg 1 mL

50 mM 20.81 mg 1 mL

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Ido-IN-
12 Stock Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution of Ido-IN-12 in DMSO.

Materials:
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Ido-IN-12 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered with foil to protect from light)

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Water bath set to 37°C (optional)

Procedure:

Equilibrate Ido-IN-12: Allow the vial of Ido-IN-12 powder to reach room temperature before

opening to prevent condensation.

Weigh Ido-IN-12: Accurately weigh out the desired amount of Ido-IN-12 powder. For

example, to prepare 1 mL of a 50 mM stock solution, weigh 20.81 mg.

Add DMSO: Add the appropriate volume of DMSO to the Ido-IN-12 powder. For the example

above, add 1 mL of DMSO.

Dissolve the Compound:

Vortex the solution thoroughly for several minutes.

If the compound does not fully dissolve, briefly sonicate the solution in an ultrasonic bath.

Alternatively, warm the solution in a 37°C water bath for 5-10 minutes and vortex again.

Aliquot: Once the Ido-IN-12 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in light-protected tubes. This minimizes the number of freeze-thaw

cycles.
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Protocol 2: Preparation of Aqueous Working Solutions
from DMSO Stock
This protocol details the dilution of the high-concentration DMSO stock solution into an

aqueous medium (e.g., cell culture medium, PBS) for experimental use.

Materials:

Ido-IN-12 DMSO stock solution (from Protocol 1)

Sterile aqueous medium (e.g., cell culture medium, PBS)

Sterile microcentrifuge tubes or pipette tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the Ido-IN-12 DMSO stock solution at room

temperature.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your aqueous medium using the formula:

C₁V₁ = C₂V₂

Where:

C₁ = Concentration of the stock solution (e.g., 50 mM)

V₁ = Volume of the stock solution to be added

C₂ = Desired final concentration (e.g., 10 µM)

V₂ = Final volume of the working solution

Dilution:
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Add the calculated volume of the DMSO stock solution to the aqueous medium.

Important: To avoid precipitation, add the DMSO stock to the aqueous medium while

vortexing or mixing. Do not add the aqueous medium to the DMSO stock.

Ensure the final concentration of DMSO in the working solution is low (typically <0.5%) to

avoid solvent-induced toxicity in cellular assays.

Use Immediately: Use the freshly prepared working solution immediately for your

experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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